Cas no 477336-75-7 (Ophiopogonanone C)

Ophiopogonanone C is a bioactive flavonoid compound derived from Ophiopogon japonicus, a plant traditionally used in herbal medicine. It exhibits notable antioxidant and anti-inflammatory properties, making it a subject of interest in pharmacological research. The compound has demonstrated potential in modulating oxidative stress and inflammatory pathways, suggesting applications in neuroprotection and cardiovascular health. Its structural uniqueness contributes to its selective binding affinity for certain cellular targets, enhancing its therapeutic relevance. Ophiopogonanone C is characterized by high purity and stability under standard laboratory conditions, ensuring reliability for research purposes. Further studies are exploring its mechanisms of action and potential clinical benefits.
Ophiopogonanone C structure
Ophiopogonanone C structure
Product Name:Ophiopogonanone C
CAS No:477336-75-7
MF:C19H16O7
MW:356.326146125793
CID:1080878
Update Time:2025-05-27

Ophiopogonanone C Chemical and Physical Properties

Names and Identifiers

    • Ophiopogonanone C
    • (R)-Ophiopogonanone C
    • 8-Formylophiopogonanone A
    • [ "" ]
    • Inchi： 1S/C19H16O7/c1-9-16(21)12(6-20)19-15(17(9)22)18(23)11(7-24-19)4-10-2-3-13-14(5-10)26-8-25-13/h2-3,5-6,11,21-22H,4,7-8H2,1H3
    • InChI Key： AQUXTCZWTTUERG-UHFFFAOYSA-N
    • SMILES： O1C2C(C=O)=C(C(C)=C(C=2C(C(C1)CC1=CC=C2C(=C1)OCO2)=O)O)O

Computed Properties

  • Exact Mass: 356.09000
  • Monoisotopic Mass: 356.08960285 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 552
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 356.3
  • XLogP3: 3.4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.496±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 171-172 ºC
  • Solubility: Insuluble (3.9E-4 g/L) (25 ºC),
  • PSA: 102.29000
  • LogP: 2.38140

Ophiopogonanone C Pricemore >>

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Ophiopogonanone C Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:477336-75-7)Ophiopogonanone C
Order Number:A965720
Stock Status:in Stock
Quantity:1mg/5mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:17
Price ($):228.0/577.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:477336-75-7)Ophiopogonanone C
A965720
Purity:99%/99%
Quantity:1mg/5mg
Price ($):228.0/577.0
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